N-[5-(4-Methoxyphenyl)-1-methyl-1H-imidazol-2-yl]-1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structure. The structure can be determined using techniques like X-ray crystallography .
Molecular Structure Analysis
Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy can be used to analyze the molecular structure .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. The products of these reactions can provide valuable information about the compound’s structure and properties .Physical And Chemical Properties Analysis
This could involve measuring properties such as the compound’s melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
Synthesis and Cytotoxicity
Compounds with structures incorporating elements similar to the queried chemical have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have shown cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential in cancer research (Hassan, Hafez, & Osman, 2014). Similarly, novel pyrazolo[1,5-a]pyrimidines and related Schiff bases were synthesized and demonstrated cytotoxicity against human cancer cell lines, suggesting their applicability in developing anticancer agents (Hassan, Hafez, Osman, & Ali, 2015).
Antiprotozoal and Anticonvulsant Activities
Research has also been conducted on derivatives for their antiprotozoal and anticonvulsant activities. For example, novel dicationic imidazo[1,2-a]pyridines have been synthesized and evaluated for their effectiveness against protozoal infections, demonstrating significant in vitro and in vivo activity (Ismail et al., 2004). Additionally, omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives have been investigated for their anticonvulsant activity, identifying compounds with potential as antiepileptic drugs (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Molecular Structure and Design
Studies involving the molecular structure and design of related compounds have provided insights into their potential applications. For instance, the synthesis, spectral, and X-ray crystal structure analysis of specific pyrazole derivatives have been conducted to understand their structural characteristics and interactions, which can be crucial for the design of functional materials or pharmaceuticals (Kumara et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]-2-methyl-5-propan-2-ylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O2/c1-12(2)15-10-16(24(4)22-15)18(25)21-19-20-11-17(23(19)3)13-6-8-14(26-5)9-7-13/h6-12H,1-5H3,(H,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFQNPGFIONJGIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN(C(=C1)C(=O)NC2=NC=C(N2C)C3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(4-Methoxyphenyl)-1-methyl-1H-imidazol-2-yl]-1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.